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Compound of Interest

Compound Name: 2-Phenoxyethyl methacrylate

Cat. No.: B083153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations essential for

the proper handling of 2-Phenoxyethyl methacrylate (PEMA). The information is intended to

support risk assessments and the implementation of safe laboratory practices.

Physicochemical and Toxicological Profile
2-Phenoxyethyl methacrylate is a monofunctional monomer utilized in the synthesis of

polymers.[1] A comprehensive understanding of its properties is the first step in safe handling.
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Property Value Reference

Molecular Formula C12H14O3

Molecular Weight 206.24 g/mol [2]

CAS Number 10595-06-9

Appearance Clear, colorless liquid [3][4]

Boiling Point 130-132 °C at 8 mmHg [2]

Density 1.079 g/cm³ [2]

Flash Point 100 °C [2]

Water Solubility 230 mg/L at 20 °C [2]

Vapor Pressure 0.35 Pa at 25 °C [2]

Refractive Index n20/D 1.513 [2][5]
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Endpoint Species Result Classification Reference

Acute Oral

Toxicity
Rat

LD50 = 4,450

mg/kg

May be harmful if

swallowed

Acute Dermal

Toxicity
Rat

LD0 > 2,000

mg/kg

No deaths

occurred

Skin Irritation Rabbit
Irritation Index:

0.7 – 3.2/8 (24h)

Causes mild skin

irritation

Eye Irritation Rabbit Mild irritation
Causes serious

eye irritation
[6]

Skin

Sensitization
Mouse

Produced an

allergic reaction

(LLNA)

May cause an

allergic skin

reaction (Sub-

category 1B)

Aquatic Toxicity - -

Harmful to

aquatic life with

long lasting

effects (Category

3)

Hazard Identification and Classification
2-Phenoxyethyl methacrylate is classified as a hazardous substance. The primary hazards

are skin and eye irritation, and skin sensitization.[7][6] It may also cause respiratory irritation.[6]

GHS Hazard Statements:

H315: Causes skin irritation.[6]

H317: May cause an allergic skin reaction.[7]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]
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H412: Harmful to aquatic life with long lasting effects.[7]

Experimental Protocols for Safety Assessment
Detailed methodologies are crucial for the accurate assessment of chemical safety. The

following are summaries of standard protocols for key toxicological endpoints.

Skin Irritation Testing (Based on OECD Guideline 404)
This test assesses the potential of a substance to cause skin irritation.

Animal Model: Healthy, young adult albino rabbits are typically used.

Procedure:

A small area of the rabbit's fur is clipped.

0.5 mL of the test substance is applied to the clipped skin.

The treated area is covered with a gauze patch and semi-occlusive dressing.

The dressing is removed after 4 hours.

Observations for erythema and edema are made at 1, 24, 48, and 72 hours after patch

removal.

Evaluation: The severity of skin reactions is scored, and the substance is classified based on

the mean scores.

Eye Irritation Testing (Based on OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Animal Model: Healthy, young adult albino rabbits are used.

Procedure:

0.1 mL of the test substance is instilled into one eye of each rabbit.
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The other eye serves as a control.

The eyes are examined at 1, 24, 48, and 72 hours after instillation.

Observations are made for corneal opacity, iritis, conjunctival redness, and chemosis.

Evaluation: The severity of eye reactions is scored, and the substance is classified based on

the persistence and severity of the observed effects.

Skin Sensitization: Local Lymph Node Assay (LLNA)
(Based on OECD Guideline 429)
The LLNA is a method for identifying potential skin sensitizers.

Animal Model: Mice (e.g., CBA/J strain) are used.

Procedure:

The test substance is applied to the dorsal surface of the mouse's ears for three

consecutive days.

On day 5, a radiolabeled proliferation marker (e.g., 3H-methyl thymidine) is injected

intravenously.

After a set time, the mice are euthanized, and the auricular lymph nodes are excised.

The proliferation of lymphocytes in the lymph nodes is measured by quantifying the

incorporation of the radiolabel.

Evaluation: A substance is classified as a sensitizer if it induces a threefold or greater

increase in lymphocyte proliferation compared to a vehicle control.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure safety.

Engineering Controls
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Work in a well-ventilated area.[8] The use of a chemical fume hood is strongly recommended

to minimize inhalation of vapors.[9]

Ensure that eyewash stations and safety showers are readily accessible.[3][9]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear safety glasses with side shields or chemical splash goggles

that conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[7][9]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber (>0.5 mm).[3] Inspect

gloves before each use and use proper glove removal technique to avoid skin contact.[8]

Skin and Body Protection: Wear a laboratory coat and long-sleeved clothing to protect

against skin contact.[7][3]

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating

aerosols, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[7][8]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[7][4]

Store away from heat, sparks, open flames, and direct sunlight.[10][11]

Keep stabilizer levels constant to avoid explosive polymerization. An air space is required

above the liquid in all containers.[8][11]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a physician.[6]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing and wash it before reuse. If skin irritation or rash occurs, get medical

advice/attention.
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[7]

[6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[7]

Accidental Release and Disposal
Accidental Release: Use personal protective equipment. Avoid breathing vapors. Contain the

spillage with a non-combustible absorbent material (e.g., sand, earth) and place it in a

suitable, closed container for disposal.[8] Do not let the product enter drains.[8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[7]

Visualized Workflows and Pathways
Experimental Workflow for Skin Sensitization (LLNA)
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Application Proliferation Assay Data Analysis

Select healthy mice

Day 1: Apply substance to ears

Prepare test substance in vehicle

Day 2: Apply substance to ears Day 3: Apply substance to ears Day 5: Inject radiolabeled marker Euthanize mice Excise auricular lymph nodes Measure lymphocyte proliferation Calculate Stimulation Index (SI) Classify as sensitizer if SI >= 3
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Caption: Workflow for the Local Lymph Node Assay (LLNA).

General First Aid Response Logic
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Wash with soap and water Rinse eyes for 15 min Rinse mouth, do not induce vomiting

Seek medical attention

Click to download full resolution via product page

Caption: Decision logic for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. polysciences.com [polysciences.com]

2. 2-PHENOXYETHYL METHACRYLATE | 10595-06-9 [chemicalbook.com]

3. arkema.com [arkema.com]

4. tcichemicals.com [tcichemicals.com]

5. chembk.com [chembk.com]

6. chemicalbook.com [chemicalbook.com]

7. scipoly.com [scipoly.com]

8. scipoly.com [scipoly.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b083153?utm_src=pdf-body-img
https://www.benchchem.com/product/b083153?utm_src=pdf-custom-synthesis
https://polysciences.com/products/2-phenoxyethyl-methacrylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1398108.htm
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/photocure-resins-sr-339-2-phenoxyethyl-acrylate-gps-2014-01-31-v0.pdf
https://www.tcichemicals.com/BE/en/sds/P2468_EU_6N.pdf
https://www.chembk.com/en/chem/2-Phenoxyethyl%20methacrylate
https://www.chemicalbook.com/msds/2-PHENOXYETHYL-METHACRYLATE.pdf
https://scipoly.com/wp-content/uploads/2020/09/m179-sds.pdf
https://scipoly.com/wp-content/uploads/2020/09/m178-sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. benchchem.com [benchchem.com]

10. fishersci.com [fishersci.com]

11. downloads.regulations.gov [downloads.regulations.gov]

To cite this document: BenchChem. [Health and Safety in Handling 2-Phenoxyethyl
Methacrylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083153#health-and-safety-considerations-for-
handling-2-phenoxyethyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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